Cas no 1261449-85-7 (2-Chloro-3-iodobenzaldehyde)
2-Chloro-3-iodobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-iodobenzaldehyde
-
- Inchi: 1S/C7H4ClIO/c8-7-5(4-10)2-1-3-6(7)9/h1-4H
- InChI Key: DEXCPHRLZKMHSP-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(C=O)=C1Cl
Computed Properties
- Exact Mass: 265.89954 g/mol
- Monoisotopic Mass: 265.89954 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1
- Molecular Weight: 266.46
2-Chloro-3-iodobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000313-250mg |
2-Chloro-3-iodobenzaldehyde |
1261449-85-7 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A014000313-500mg |
2-Chloro-3-iodobenzaldehyde |
1261449-85-7 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A014000313-1g |
2-Chloro-3-iodobenzaldehyde |
1261449-85-7 | 97% | 1g |
$1460.20 | 2023-09-03 |
2-Chloro-3-iodobenzaldehyde Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-Chloro-3-iodobenzaldehyde
Recent Advances in the Application of 2-Chloro-3-iodobenzaldehyde (CAS: 1261449-85-7) in Chemical Biology and Pharmaceutical Research
2-Chloro-3-iodobenzaldehyde (CAS: 1261449-85-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile. Recent studies have highlighted its significance in the synthesis of complex heterocyclic compounds and as a key intermediate in drug discovery programs. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions for constructing biaryl systems. The research team at University of Cambridge developed a novel synthetic route to kinase inhibitors using 2-Chloro-3-iodobenzaldehyde as a pivotal intermediate, achieving remarkable yields (82-95%) in Suzuki-Miyaura couplings. This work underscores the compound's importance in accessing structurally diverse scaffolds for biological screening.
In pharmaceutical applications, 2-Chloro-3-iodobenzaldehyde has shown promise in the development of antimicrobial agents. A recent patent application (WO2023051234) describes its incorporation into novel benzimidazole derivatives exhibiting potent activity against drug-resistant Staphylococcus aureus strains (MIC values ranging from 0.5-2 μg/mL). The presence of both chloro and iodo substituents allows for sequential functionalization, enabling structure-activity relationship studies around the benzaldehyde core.
Chemical biology research has leveraged the compound's reactivity for protein labeling applications. A Nature Chemical Biology publication (2024) reported the development of a bioorthogonal probe derived from 1261449-85-7 that selectively labels cysteine residues in live cells. The electron-withdrawing effects of the halogen substituents were found to significantly enhance reaction kinetics with biological nucleophiles, making this derivative particularly useful for time-resolved studies of protein dynamics.
The compound's safety profile and handling considerations have been recently evaluated in a comprehensive toxicological assessment (Regulatory Toxicology and Pharmacology, 2023). While demonstrating good stability under standard laboratory conditions, precautions are recommended when handling the iodo-substituted aromatic due to potential light sensitivity. These findings inform proper storage and handling protocols for research applications.
Looking forward, the unique reactivity pattern of 2-Chloro-3-iodobenzaldehyde continues to inspire innovative applications in drug discovery. Current research directions include its use in DNA-encoded library synthesis and as a precursor for PET radiotracer development. The compound's dual functionality (aldehyde and halogen substituents) provides multiple vectors for structural diversification, positioning it as a valuable tool in modern medicinal chemistry.
1261449-85-7 (2-Chloro-3-iodobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)